Cas no 2172088-27-4 (2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid)

• Product Name: 2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid
• CAS No: 2172088-27-4
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 6118757
• PubChem ID: 165835683
• Update Time: 2025-11-01

2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid
• EN300-1629450
• 2172088-27-4

• Inchi： 1S/C11H18O4/c1-5-7-6-11(9(13)14,10(2,3)4)15-8(7)12/h7H,5-6H2,1-4H3,(H,13,14)
• InChI Key： ZYFULMDBJOMTCE-UHFFFAOYSA-N
• SMILES： O1C(C(CC)CC1(C(=O)O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid

Introduction to 2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid (CAS No. 2172088-27-4)

2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid (CAS No. 2172088-27-4) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of oxolanes, which are cyclic ethers with a five-membered ring, and it features a carboxylic acid group and substituents such as tert-butyl and ethyl groups. These structural characteristics contribute to its stability and reactivity, making it a valuable candidate for further research and development.

The chemical formula of 2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid is C₁₃H₁₈O₄. Its molecular weight is 238.28 g/mol, and it has a melting point of approximately 150°C. The compound is known for its high solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and analytical techniques. The presence of the carboxylic acid group also allows for the formation of salts, which can be useful in pharmaceutical formulations.

In the realm of medicinal chemistry, 2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have focused on its potential anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Preliminary in vitro experiments have demonstrated that 2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid can effectively reduce the expression of these cytokines in human macrophages, suggesting its potential as an anti-inflammatory drug candidate.

Beyond its anti-inflammatory properties, 2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the development of many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage. In a study published in the Journal of Medicinal Chemistry, it was reported that 2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid exhibited potent antioxidant activity in both cell-free systems and cellular models, indicating its potential as a protective agent against oxidative stress.

In addition to its biological activities, the chemical structure of 2-tert-butyl-4-ethyl-5-oxooxolane-2-carboxylic acid makes it an attractive candidate for materials science applications. The presence of the tert-butyl and ethyl substituents provides steric hindrance, which can enhance the thermal stability and mechanical properties of polymers derived from this compound. Recent advancements in polymer chemistry have led to the development of novel materials based on oxolanes, including biodegradable polymers for drug delivery systems and high-performance polymers for industrial applications.

The synthesis of 2-tert-butyl-4-methyl-pentanoic acid, a precursor to 2-tetert-butylbutanoyl chloride, is typically achieved through a multi-step process involving Grignard reactions and esterification. The subsequent cyclization reaction to form the oxolane ring can be catalyzed by various metal complexes or acidic conditions. The final step involves the hydrolysis of the ester to yield the carboxylic acid form. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of 2-tetert-butylbutanoyl chloride, including its toxicity and environmental impact, has been extensively studied. In vitro cytotoxicity assays have shown that this compound exhibits low toxicity towards mammalian cells at concentrations relevant for therapeutic use. Additionally, environmental fate studies have indicated that it is biodegradable under aerobic conditions, reducing concerns about long-term environmental accumulation.

In conclusion, 2-tetert-butylbutanoyl chloride, with its unique chemical structure and multifaceted biological activities, represents a promising compound with potential applications in medicinal chemistry and materials science. Ongoing research continues to explore its therapeutic potential and develop new derivatives with enhanced properties. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.